Cas no 2680860-03-9 (4-Bromo-2-acetamido-3-methylbenzoic acid)

• Product Name: 4-Bromo-2-acetamido-3-methylbenzoic acid
• CAS No: 2680860-03-9
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6420422
• PubChem ID: 89825227
• Update Time: 2025-05-24

4-Bromo-2-acetamido-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15285714
• 2680860-03-9
• EN300-28283648
• 4-bromo-2-acetamido-3-methylbenzoic acid
• 4-Bromo-2-acetamido-3-methylbenzoic acid

• Inchi： 1S/C10H10BrNO3/c1-5-8(11)4-3-7(10(14)15)9(5)12-6(2)13/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： CJNIDPQWFQIGRZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(=C1C)NC(C)=O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-Bromo-2-acetamido-3-methylbenzoic acid

Introduction to 4-Bromo-2-acetamido-3-methylbenzoic acid (CAS No. 2680860-03-9)

4-Bromo-2-acetamido-3-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680860-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of arylcarboxylic acids, characterized by the presence of a carboxylic acid group (-COOH) attached to an aromatic benzene ring. The unique structural features of this molecule, including the bromine substituent at the 4-position and the acetamido group at the 2-position, contribute to its distinct chemical properties and potential biological activities.

The synthesis and application of 4-Bromo-2-acetamido-3-methylbenzoic acid have been explored in various contexts, particularly in the development of novel pharmaceutical agents. The bromine atom at the 4-position enhances electrophilic substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the acetamido group introduces a polar functional group that can influence solubility and interactions with biological targets. These characteristics have positioned this compound as a key building block in medicinal chemistry.

In recent years, there has been growing interest in arylcarboxylic acids as scaffolds for drug discovery. The structural motif of 4-Bromo-2-acetamido-3-methylbenzoic acid has been leveraged in the design of molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The presence of both bromine and acetamido groups allows for further functionalization, enabling researchers to tailor the molecule’s activity toward specific biological pathways.

One of the most compelling aspects of 4-Bromo-2-acetamido-3-methylbenzoic acid is its role as a precursor in the synthesis of more complex molecules. In academic research, this compound has been utilized to develop novel inhibitors targeting enzymes involved in metabolic diseases. The bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many bioactive compounds. Similarly, the carboxylic acid group can be esterified or amidated to introduce additional functionalities, expanding its synthetic utility.

The pharmacological potential of 4-Bromo-2-acetamido-3-methylbenzoic acid has also been explored in preclinical studies. Researchers have synthesized analogs of this compound and evaluated their efficacy against various disease models. Notably, some derivatives have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to modify both the bromine and acetamido positions allows for fine-tuning of binding interactions with target proteins, which is crucial for optimizing drug potency and selectivity.

The chemical properties of 4-Bromo-2-acetamido-3-methylbenzoic acid make it a versatile tool in synthetic chemistry. Its stability under various reaction conditions and compatibility with multiple synthetic methodologies enhance its appeal as an intermediate. Furthermore, its solubility profile can be modulated through structural modifications, making it suitable for both in vitro and in vivo applications. These attributes have made it a preferred choice for researchers aiming to develop novel therapeutics.

In conclusion, 4-Bromo-2-acetamido-3-methylbenzoic acid (CAS No. 2680860-03-9) represents a significant advancement in pharmaceutical research due to its unique structural features and broad applicability. Its role as a synthetic intermediate and its potential as a lead compound for drug discovery underscore its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, its significance is expected to grow further, contributing to the development of innovative treatments for various diseases.